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Compound of Interest

Compound Name: Sniper(abl)-049

Cat. No.: B11929506 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of

stock solutions for Sniper(abl)-049, a PROTAC (Proteolysis Targeting Chimera) designed to

induce the degradation of the BCR-ABL protein. Adherence to these guidelines is crucial for

ensuring the stability, activity, and reproducibility of experimental results.

Introduction to Sniper(abl)-049
Sniper(abl)-049 is a chemical degrader that functions by linking an ABL kinase inhibitor,

Imatinib, to Bestatin, a ligand for inhibitor of apoptosis proteins (IAPs).[1][2] This dual-function

molecule hijacks the cell's ubiquitin-proteasome system to specifically target the oncogenic

BCR-ABL fusion protein for degradation, a key driver in certain types of leukemia.[3] Due to its

mechanism of action, precise and consistent preparation of Sniper(abl)-049 solutions is

paramount for in vitro and in vivo studies.

Physicochemical Properties
A summary of the key physicochemical properties of Sniper(abl)-049 is presented in the table

below. This information is essential for accurate stock solution preparation.
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Property Value

Molecular Formula C52H66N10O8

Molecular Weight 959.14 g/mol

Solubility
Soluble in DMSO (Dimethyl Sulfoxide) at 10

mM[4]

Appearance Solid

Stock Solution Preparation Protocol
This protocol outlines the steps for preparing a 10 mM stock solution of Sniper(abl)-049 in

DMSO.

Materials:

Sniper(abl)-049 solid powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Acclimatization: Allow the vial of Sniper(abl)-049 solid to equilibrate to room temperature

before opening to prevent condensation of moisture.

Weighing: Carefully weigh out the desired amount of Sniper(abl)-049 powder using a

calibrated analytical balance in a chemical fume hood. For example, to prepare 1 mL of a 10

mM stock solution, weigh out 0.959 mg of Sniper(abl)-049.
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Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the

Sniper(abl)-049 powder.

Mixing: Vortex the solution until the solid is completely dissolved. Gentle warming in a water

bath (not exceeding 37°C) may be used to aid dissolution if necessary. Visually inspect the

solution to ensure there are no undissolved particulates.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months). It is recommended to store the solutions under a

nitrogen atmosphere to minimize oxidation.[5]

Calculation for 10 mM Stock Solution:

To calculate the required mass of Sniper(abl)-049 for a desired volume of a 10 mM stock

solution, use the following formula:

Mass (mg) = 10 mM * Volume (mL) * 0.95914 (mg/mL)

Example Calculation Table:

Desired Stock Volume Required Mass of Sniper(abl)-049

0.5 mL 4.796 mg

1.0 mL 9.591 mg

5.0 mL 47.957 mg

Experimental Workflow and Signaling Pathway
The following diagrams illustrate the general workflow for preparing Sniper(abl)-049 stock

solutions and the mechanism of action of the compound.
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Stock Solution Preparation Workflow

Weigh Sniper(abl)-049
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Workflow for Sniper(abl)-049 stock solution preparation.
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Sniper(abl)-049 Mechanism of Action

Sniper(abl)-049
(Imatinib-Linker-Bestatin)

Ternary Complex
(BCR-ABL : Sniper : IAP)

BCR-ABL
(Target Protein)

IAP E3 Ligase

Ubiquitinated BCR-ABL

Ubiquitination

Ubiquitin

Proteasome

Recognition

Degradation Products

Degradation

Click to download full resolution via product page

Signaling pathway of Sniper(abl)-049-mediated protein degradation.

Safety Precautions
Sniper(abl)-049 is for research use only and should not be used in humans.
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Handle the compound in a well-ventilated area, preferably in a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and

safety glasses.

Refer to the Safety Data Sheet (SDS) for comprehensive safety and handling information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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